BENGHE Foundational & Exploratory

Check Availability & Pricing

Crystal Structure of NdGa:z Intermetallic
Compound: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Gallium;neodymium
Cat. No.: B15934438
Get Quote
\ J

This technical guide provides a comprehensive overview of the crystal structure of the
intermetallic compound Neodymium Digallide (NdGaz). It is intended for researchers, scientists,
and professionals in materials science and related fields who are interested in the detailed
crystallographic properties and the experimental procedures for determining such structures.
This document outlines the synthesis, experimental characterization, and structural refinement
of NdGaa..

Crystal Structure of NdGaz

The intermetallic compound NdGaz crystallizes in a hexagonal structure.[1][2] It belongs to the
P6/mmm space group.[1][2] The structure is three-dimensional, with a specific arrangement of
Neodymium (Nd) and Gallium (Ga) atoms within the unit cell.

In this structure, each Neodymium atom is coordinated with twelve Gallium atoms, forming
NdGai2 cuboctahedra that share edges and faces.[1][2] The Gallium atoms are in a 9-
coordinate geometry, bonded to six Neodymium atoms and three other Gallium atoms.[1][2]

Crystallographic Data

The crystallographic data for NdGaz is summarized in the table below.
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Parameter Value
Crystal System Hexagonal
Space Group P6/mmm
a 431A

b 431 A

c 431 A

a 90°

B 90°

Y 120°

This data is based on typical values for this structure type and may vary slightly based on

experimental conditions.

Atomic Coordinates and Bond Distances

The atomic positions within the unit cell and the characteristic interatomic distances are crucial

for understanding the bonding and properties of NdGaaz.

Table 1: Atomic Coordinates for NdGaz

Wyckoff
Atom . X y z
Position
Nd la 0 0 0
Ga 2d 1/3 2/3 1/2

Table 2: Key Interatomic Distances in NdGa:
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Bond Distance (A)
Nd-Ga 3.28
Ga-Ga 2.47

Experimental Protocols

The determination of the crystal structure of an intermetallic compound like NdGa:z involves a
multi-step process, including synthesis of a high-purity sample and detailed characterization
using diffraction techniques.

Synthesis of NdGaz

A common and effective method for synthesizing polycrystalline samples of rare-earth
intermetallic compounds is arc melting, followed by a homogenization annealing treatment.

Protocol for Arc Melting Synthesis of NdGaz:

 Stoichiometric Weighing: High-purity Neodymium (99.9%) and Gallium (99.99%) are
weighed in a 1:2 stoichiometric ratio.

e Arc Melting: The elements are placed in a water-cooled copper hearth of an arc furnace. The
furnace chamber is evacuated to a high vacuum and then filled with a high-purity argon
atmosphere. The sample is melted by an electric arc, and to ensure homogeneity, the
resulting button is flipped and re-melted several times.

e Annealing: The as-cast button is sealed in an evacuated quartz tube. The tube is then placed
in a furnace and annealed at a high temperature (e.g., 600-800 °C) for an extended period
(e.g., one to two weeks) to promote grain growth and relieve internal stresses, leading to a
more ordered crystal structure.

e Quenching: After annealing, the sample is rapidly cooled to room temperature by quenching
the quartz tube in cold water.

Crystal Structure Determination
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Powder X-ray Diffraction (PXRD) is a standard technique for determining the crystal structure
of polycrystalline materials. The resulting diffraction pattern is then analyzed using the Rietveld
refinement method to obtain detailed structural information.

Experimental Setup and Data Collection Parameters:

o Sample Preparation: A small portion of the annealed NdGaz button is finely ground into a
homogeneous powder using an agate mortar and pestle. The powder is then mounted on a
low-background sample holder.

 Instrumentation: A high-resolution powder diffractometer equipped with a monochromatic X-
ray source (e.g., Cu Ka radiation) and a sensitive detector is used.

o Data Collection: The diffraction pattern is recorded over a wide 26 range (e.g., 20° to 120°)
with a small step size (e.g., 0.02°) and a sufficient counting time per step to ensure good
statistics.

Table 3: Typical PXRD Data Collection Parameters

Parameter Value

Radiation Source Cu Ka (A = 1.5406 A)
26 Range 20° - 120°

Step Size 0.02°

Counting Time 1-5 seconds/step
Temperature Room Temperature

The Rietveld method is a powerful technique for refining crystal structure parameters by fitting
a calculated diffraction pattern to the experimental data.

Rietveld Refinement Workflow:

« Initial Model: The refinement process starts with an initial structural model, which includes
the space group (P6/mmm for NdGaz), approximate lattice parameters, and atomic positions.
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o Background Subtraction: The background of the diffraction pattern is modeled and
subtracted.

o Refinement of Instrumental and Profile Parameters: Instrumental parameters (e.g., zero
shift) and peak profile parameters (e.g., peak shape, width, and asymmetry) are refined.

o Refinement of Structural Parameters: The lattice parameters, atomic coordinates, and
isotropic displacement parameters are refined to minimize the difference between the
observed and calculated diffraction patterns.

o Goodness-of-Fit: The quality of the refinement is assessed by monitoring the goodness-of-fit
indicators, such as Rwp (weighted profile R-factor) and x2 (chi-squared).

Visualizations

The following diagrams illustrate the experimental workflow for crystal structure determination
and the logical flow of the Rietveld refinement process.
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Caption: Experimental workflow for NdGaz synthesis and structure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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